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Compound of Interest

Compound Name: 3-Methoxybenzyl alcohol

Cat. No.: B147238

An In-depth Technical Guide to (3-Methoxyphenyl)methanol: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Methoxyphenyl)methanol, also known as m-methoxybenzyl alcohol, is an aromatic alcohol
that serves as a versatile intermediate in organic synthesis. Its chemical structure, featuring a
methoxy group on the phenyl ring, imparts specific physical and chemical properties that are of
interest in various research and development applications, including the synthesis of
pharmaceuticals and other fine chemicals. This technical guide provides a comprehensive
overview of the physical, chemical, and spectral properties of (3-Methoxyphenyl)methanol. It
includes detailed tables of quantitative data, experimental protocols for its synthesis and
purification, and a discussion of its potential biological activities based on structurally related
compounds.

Chemical and Physical Properties

(3-Methoxyphenyl)methanol is a colorless to light yellow liquid at room temperature.[1][2] It is
characterized by the presence of a hydroxyl group and a methoxy group on a benzene ring,
which influence its solubility and reactivity.

Identifiers and General Properties
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Property Value Reference(s)

IUPAC Name (3-Methoxyphenyl)methanol [2]

3-Methoxybenzyl alcohol, m-
Synonyms _ [2]
Anisyl alcohol

CAS Number 6971-51-3 [1][2]
Molecular Formula CsH1002 [1][2]
Molecular Weight 138.16 g/mol [1][2]
Appearance Colorless to light yellow liquid [1112]

Physical Properties

Property Value Reference(s)
Melting Point 29-30°C [3]
Boiling Point 247.4 °C at 760 mmHg [3]
Density 1.112 g/mL at 25 °C [4]
Refractive Index (n20/D) 1.540 [3]
Flash Point 109.9 °C [3]
Water Solubility Immiscible [4]
Organic Solvent Solubility Soluble in ethanol and ether [2]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of (3-
Methoxyphenyl)methanol.

1H NMR Spectroscopy

The 1H NMR spectrum provides information about the hydrogen atoms in the molecule.
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Chemical Shift (3)

Multiplicity Integration Assignment
PpmM
7.17 t 1H Ar-H
6.81-6.83 m 2H Ar-H
6.73-6.75 m 1H Ar-H
451 S 2H -CH20H
3.70 S 3H -OCHs
2.72 br. 1H -OH

Solvent: CDCIs, Frequency: 600 MHz

13C NMR Spectroscopy

The 13C NMR spectrum reveals the carbon skeleton of the molecule.

Chemical Shift (8) ppm Assignment
159.77 Ar-C-O
142.64 Ar-C
129.55 Ar-CH
119.16 Ar-CH
113.18 Ar-CH
112.27 Ar-CH
64.98 -CH20H
55.21 -OCHs
Solvent: CDClIs, Frequency: 151 MHz
Other Spectroscopic Data
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« Infrared (IR) Spectroscopy: The IR spectrum of (3-Methoxyphenyl)methanol exhibits
characteristic absorption bands for the hydroxyl (-OH) group (a broad peak around 3300-
3500 cm™1), C-H stretching of the aromatic ring (around 3000-3100 cm~1) and the
methyl/methylene groups (around 2850-2960 cm~1), C=C stretching of the aromatic ring
(around 1450-1600 cm~1), and C-O stretching (around 1030-1250 cm™1).

e Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak [M]* at m/z =
138, corresponding to the molecular weight of the compound.

Experimental Protocols

Synthesis of (3-Methoxyphenyl)methanol by Reduction
of 3-Methoxybenzaldehyde

This protocol describes a general method for the reduction of an aromatic aldehyde to the
corresponding alcohol using sodium borohydride.

Materials:

3-Methoxybenzaldehyde

Sodium borohydride (NaBHa4)

Methanol (MeOH)

Deionized water

Diethyl ether or Ethyl acetate

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Hydrochloric acid (HCI), dilute solution

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-methoxybenzaldehyde
(2.0 eq) in methanol.
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Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.0-1.5 eq) portion-wise to the stirred solution, maintaining
the temperature below 10 °C.[5]

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
is consumed.[5]

Carefully quench the reaction by the slow addition of dilute hydrochloric acid until the
effervescence ceases.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether or ethyl acetate (3 x volume of residue).
Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the
crude (3-Methoxyphenyl)methanol.
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Synthesis Workflow
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Purification

The crude product can be purified by either vacuum distillation or recrystallization.

3.2.1. Vacuum Distillation A general procedure for the purification of a liquid compound by
vacuum distillation.

Procedure:

Set up a vacuum distillation apparatus.

Place the crude (3-Methoxyphenyl)methanol in the distillation flask.

Slowly reduce the pressure to the desired level.

Heat the distillation flask to the boiling point of the compound at the reduced pressure.

Collect the fraction that distills at a constant temperature.

3.2.2. Recrystallization A general procedure for the purification of a solid compound by
recrystallization from a two-solvent system (e.g., ether/hexane).

Procedure:
o Dissolve the crude solid in a minimum amount of hot diethyl ether (the "good" solvent).

e While the solution is still warm, slowly add hexane (the "poor" solvent) dropwise until the
solution becomes slightly cloudy.

o Add a few drops of hot diethyl ether to redissolve the precipitate and obtain a clear solution.

 Allow the solution to cool slowly to room temperature, and then in an ice bath to induce
crystallization.

o Collect the crystals by vacuum filtration and wash them with a small amount of cold hexane.

e Dry the crystals under vacuum.
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Purification Workflow
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Purification Decision Workflow

Reactivity and Potential Biological Activity

(3-Methoxyphenyl)methanol undergoes typical reactions of a primary alcohol, such as oxidation
to the corresponding aldehyde (3-methoxybenzaldehyde) or carboxylic acid (3-methoxybenzoic

acid), and esterification.

While direct studies on the biological activity of (3-Methoxyphenyl)methanol are limited,
research on its isomers and structurally related compounds suggests potential areas of
interest. For instance, 4-methoxybenzyl alcohol has demonstrated neuroprotective effects
against cerebral ischemia-reperfusion injury, potentially through the activation of the PI3K/Akt
signaling pathway.[6] This pathway is crucial for cell survival and proliferation. Additionally,
other methoxy-substituted benzyl alcohols have been reported to possess antioxidant and anti-
inflammatory properties.[7][8] The antioxidant activity of phenolic compounds is often attributed

to their ability to scavenge free radicals.
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Disclaimer: The following signaling pathway is a hypothetical representation based on the
known activities of structurally similar compounds, such as 4-methoxybenzyl alcohol and 3,5-
dihydroxy-4-methoxybenzyl alcohol. Direct experimental evidence for the involvement of (3-
Methoxyphenyl)methanol in these specific pathways is currently lacking.
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Safety and Handling

(3-Methoxyphenyl)methanol is considered an irritant and may be harmful if swallowed.
Standard laboratory safety precautions should be followed when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. It should be stored in a cool, dry, and well-ventilated area.

Conclusion

(3-Methoxyphenyl)methanol is a valuable chemical intermediate with well-defined physical and
chemical properties. This guide provides a comprehensive summary of its characteristics,
along with general protocols for its synthesis and purification. While its specific biological
activities require further investigation, the known effects of structurally similar compounds
suggest that it may possess interesting pharmacological properties, warranting further
exploration by researchers in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3-Methoxyphenyl)methanol physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147238#3-methoxyphenyl-methanol-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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